![molecular formula C16H19NO3S B4777198 N-(3-methoxyphenyl)-N-(4-methylbenzyl)methanesulfonamide](/img/structure/B4777198.png)
N-(3-methoxyphenyl)-N-(4-methylbenzyl)methanesulfonamide
Overview
Description
N-(3-methoxyphenyl)-N-(4-methylbenzyl)methanesulfonamide, also known as MMBS, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MMBS is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N-(3-methoxyphenyl)-N-(4-methylbenzyl)methanesulfonamide involves the binding of the compound to specific targets, such as ion channels, receptors, and transporters. This compound has been shown to selectively inhibit the activity of the TRPM8 ion channel by binding to a specific site on the channel. This compound has also been shown to bind to the GABA(A) receptor and inhibit its activity. In addition, this compound has been shown to inhibit the activity of the dopamine transporter by binding to a specific site on the transporter.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific target that the compound binds to. This compound has been shown to inhibit the activity of the TRPM8 ion channel, which is involved in the sensation of cold. Inhibition of the TRPM8 ion channel by this compound results in a decrease in the sensation of cold. This compound has also been shown to inhibit the activity of the GABA(A) receptor, which is involved in the regulation of neurotransmission. Inhibition of the GABA(A) receptor by this compound results in a decrease in the activity of the receptor, which can lead to changes in behavior and cognition. In addition, this compound has been shown to inhibit the activity of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. Inhibition of the dopamine transporter by this compound results in an increase in dopamine levels, which can lead to changes in mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-methoxyphenyl)-N-(4-methylbenzyl)methanesulfonamide in lab experiments is its selectivity for specific targets, such as ion channels, receptors, and transporters. This compound has been shown to selectively inhibit the activity of the TRPM8 ion channel, the GABA(A) receptor, and the dopamine transporter. This selectivity allows researchers to study the specific effects of this compound on these targets. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell types, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(3-methoxyphenyl)-N-(4-methylbenzyl)methanesulfonamide. One direction is the development of new synthesis methods that can improve the yield and purity of this compound. Another direction is the study of the effects of this compound on other ion channels, receptors, and transporters. This compound has been shown to selectively inhibit the activity of the TRPM8 ion channel, the GABA(A) receptor, and the dopamine transporter, but its effects on other targets are not well understood. In addition, the development of this compound derivatives that have improved selectivity and reduced toxicity could lead to new applications in research.
Scientific Research Applications
N-(3-methoxyphenyl)-N-(4-methylbenzyl)methanesulfonamide has been used in various scientific research applications, including the study of ion channels, receptors, and transporters. This compound has been shown to selectively inhibit the activity of the TRPM8 ion channel, which is involved in the sensation of cold. This compound has also been used to study the GABA(A) receptor, which is involved in the regulation of neurotransmission. In addition, this compound has been shown to inhibit the activity of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.
properties
IUPAC Name |
N-(3-methoxyphenyl)-N-[(4-methylphenyl)methyl]methanesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S/c1-13-7-9-14(10-8-13)12-17(21(3,18)19)15-5-4-6-16(11-15)20-2/h4-11H,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQODHKVCIJJKNL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN(C2=CC(=CC=C2)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.